Cas no 917001-21-9 (4-(methoxymethyl)piperidin-4-ol)

• Product Name: 4-(methoxymethyl)piperidin-4-ol
• CAS No: 917001-21-9
• MF: C₇H₁₅NO₂
• MW: 145.199502229691
• CID: 4664998
• PubChem ID: 55300261
• Update Time: 2025-10-28

4-(methoxymethyl)piperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-Methoxymethyl-piperidin-4-ol
• 4-Piperidinol, 4-(methoxymethyl)-
• 4-(methoxymethyl)piperidin-4-ol

• Inchi： 1S/C7H15NO2/c1-10-6-7(9)2-4-8-5-3-7/h8-9H,2-6H2,1H3
• InChI Key： YHBKECYKQMGJMD-UHFFFAOYSA-N
• SMILES： N1CCC(COC)(O)CC1

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 222.5±15.0 °C at 760 mmHg
• Flash Point: 88.4±20.4 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

4-(methoxymethyl)piperidin-4-ol Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 4-(methoxymethyl)piperidin-4-ol

4-(Methoxymethyl)piperidin-4-ol (CAS No. 917001-21-9): A Versatile Chemical Intermediate with Promising Applications

4-(Methoxymethyl)piperidin-4-ol (CAS No. 917001-21-9) is a unique heterocyclic compound that has garnered significant attention in the pharmaceutical and chemical industries. This piperidine derivative features both a hydroxyl group and a methoxymethyl group at the 4-position, making it a valuable building block for the synthesis of more complex molecules. Its molecular formula is C₇H₁₅NO₂, and it is characterized by its white to off-white crystalline appearance.

The compound's chemical structure offers remarkable versatility, allowing it to serve as a key intermediate in the development of various pharmaceutical agents. Researchers have particularly focused on its potential in creating central nervous system (CNS) drugs, given the piperidine moiety's prevalence in neuroactive compounds. The presence of both polar (hydroxyl) and moderately lipophilic (methoxymethyl) groups in 4-(methoxymethyl)piperidin-4-ol contributes to its balanced physicochemical properties, which are crucial for drug design and development.

Recent trends in medicinal chemistry have highlighted the importance of nitrogen-containing heterocycles, with piperidine derivatives like 4-(methoxymethyl)piperidin-4-ol being particularly valuable. The compound's structural features make it an excellent candidate for the synthesis of potential treatments for neurological disorders, which remains one of the most searched topics in pharmaceutical research. Its application extends to the development of novel G protein-coupled receptor (GPCR) modulators, a hot topic in current drug discovery programs.

The synthesis of 4-(methoxymethyl)piperidin-4-ol typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity and yield. Manufacturers employ advanced analytical techniques such as HPLC, NMR, and mass spectrometry to verify the compound's identity and purity, addressing the growing consumer demand for quality assurance in chemical intermediates. This attention to quality control aligns with current industry standards and regulatory requirements for pharmaceutical ingredients.

Beyond pharmaceutical applications, 4-(methoxymethyl)piperidin-4-ol has shown potential in material science as a building block for specialty polymers. Its bifunctional nature allows for incorporation into polymer backbones or as a modifying agent, contributing to materials with tailored properties. This dual applicability in both life sciences and materials science makes it a compound of particular interest in interdisciplinary research, a trend that has been growing significantly in recent years.

The market for piperidine derivatives has been expanding steadily, driven by increasing demand from the pharmaceutical sector. 4-(Methoxymethyl)piperidin-4-ol occupies a niche position in this market, with its production and supply chain being topics of frequent searches by industry professionals. The compound's stability under normal conditions and its compatibility with various synthetic methodologies contribute to its growing popularity among research chemists and process development scientists.

Environmental and safety considerations for 4-(methoxymethyl)piperidin-4-ol are typically favorable, with proper handling procedures being similar to those for most laboratory chemicals. This aspect is particularly important given the current emphasis on green chemistry principles and workplace safety standards. The compound's relatively low environmental impact compared to some alternative intermediates makes it an attractive option for sustainable chemical processes.

Recent advances in synthetic methodology have opened new possibilities for the efficient production of 4-(methoxymethyl)piperidin-4-ol, addressing one of the most common search queries about this compound - its availability and cost-effectiveness. Catalytic processes and flow chemistry approaches are being explored to optimize its synthesis, reflecting the broader industry trend toward process intensification and continuous manufacturing.

Quality specifications for 4-(methoxymethyl)piperidin-4-ol typically include parameters such as purity (often ≥98%), residual solvent content, and heavy metal limits. These specifications are crucial for pharmaceutical applications and are frequently searched topics by quality control professionals. The compound's stability profile allows for long-term storage under appropriate conditions, making it a practical choice for inventory management in research and production settings.

As research into nitrogen-containing heterocycles continues to expand, 4-(methoxymethyl)piperidin-4-ol is likely to maintain its position as a valuable synthetic intermediate. Its combination of structural features, synthetic versatility, and favorable physicochemical properties ensure its continued relevance in medicinal chemistry and materials science. The growing body of literature referencing this compound suggests increasing interest from both academic and industrial researchers.

The future outlook for 4-(methoxymethyl)piperidin-4-ol appears promising, with potential applications in emerging areas such as bioconjugation chemistry and targeted drug delivery systems. These applications align with current trends in personalized medicine and precision therapeutics, topics that generate substantial interest in scientific and medical communities. As synthetic methodologies continue to evolve, the accessibility and utility of this compound are expected to increase further.

For researchers and manufacturers working with 4-(methoxymethyl)piperidin-4-ol, staying informed about the latest developments in its applications and synthetic routes is essential. The compound's unique characteristics and growing range of uses make it a fascinating subject for ongoing investigation and a potentially valuable asset in various chemical and pharmaceutical endeavors.